Cas no 2680889-28-3 (tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate)

• Product Name: tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate
• CAS No: 2680889-28-3
• MF: C₁₁H₁₂Cl₃NO₄S
• MW: 360.641279220581
• CID: 5627876
• PubChem ID: 165925143
• Update Time: 2025-06-08

tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299844
• 2680889-28-3
• tert-butyl N-[2,6-dichloro-4-(chlorosulfonyl)phenyl]carbamate
• tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate

• Inchi： 1S/C11H12Cl3NO4S/c1-11(2,3)19-10(16)15-9-7(12)4-6(5-8(9)13)20(14,17)18/h4-5H,1-3H3,(H,15,16)
• InChI Key： PFRRINFZVDTZTJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(=O)OC(C)(C)C)Cl)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 358.955262g/mol
• Monoisotopic Mass: 358.955262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate

tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate (CAS No. 2680889-28-3): A Comprehensive Overview

tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate (CAS No. 2680889-28-3) is a sophisticated organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and functional groups, has garnered attention for its potential in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular formula of tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate is C₁₁H₁₁Cl₃N₂O₃S, and its molecular weight is 350.07 g/mol. The compound features a tert-butyl group, a dichlorophenyl ring, and a chlorosulfonyl group, which collectively contribute to its chemical reactivity and biological activity. These functional groups are crucial for its role in various chemical reactions and its potential as a building block in the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate as an intermediate in the synthesis of pharmaceuticals. Its unique structure makes it particularly useful in the development of drugs targeting specific biological pathways. For instance, studies have shown that compounds derived from this carbamate can exhibit potent anti-inflammatory and anti-cancer properties. These findings have opened new avenues for research in the treatment of chronic diseases and cancer.

The synthesis of tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,6-dichloroaniline with chlorosulfonic acid to form the corresponding chlorosulfonamide, followed by carbamylation with tert-butyl isocyanate. This process requires careful optimization to achieve the desired product with minimal side reactions.

The physical properties of tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate, such as its melting point and solubility, are important considerations for its use in various applications. The compound is generally stable under standard laboratory conditions but may require special handling to prevent degradation or unwanted reactions. Its solubility in organic solvents makes it suitable for use in solution-phase reactions and purification techniques such as column chromatography.

In terms of safety and handling, while tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting reactions in a well-ventilated area or fume hood.

The potential applications of tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate extend beyond pharmaceuticals. It has also been explored for use in agrochemicals, where its ability to modulate plant growth and protect against pests has been investigated. Additionally, the compound's unique chemical structure makes it a valuable tool for researchers studying chemical reactivity and reaction mechanisms.

In conclusion, tert-butyl N-2,6-dichloro-4-(chlorosulfonyl)phenylcarbamate (CAS No. 2680889-28-3) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structure and functional groups make it an attractive candidate for the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new applications and properties of this compound, further highlighting its importance in modern scientific endeavors.